Cas no 2097997-40-3 (3-(4-(Ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-amine)

• Product Name: 3-(4-(Ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-amine
• CAS No: 2097997-40-3
• MF: C₁₂H₂₆N₂O
• MW: 214.347643375397
• CID: 5724980
• PubChem ID: 121203137
• Update Time: 2025-05-24

3-(4-(Ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-amine
• 3-[4-(ethoxymethyl)-4-methylpiperidin-1-yl]propan-1-amine
• AKOS026711370
• 2097997-40-3
• F1907-7005
• 1-Piperidinepropanamine, 4-(ethoxymethyl)-4-methyl-
• 3-(4-(Ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-amine

• Inchi： 1S/C12H26N2O/c1-3-15-11-12(2)5-9-14(10-6-12)8-4-7-13/h3-11,13H2,1-2H3
• InChI Key： XCIGOBDBZFIGFK-UHFFFAOYSA-N
• SMILES： O(CC)CC1(C)CCN(CCCN)CC1

Computed Properties

• Exact Mass: 214.204513457g/mol
• Monoisotopic Mass: 214.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 0.915±0.06 g/cm3(Predicted)
• Boiling Point: 288.4±15.0 °C(Predicted)
• pka: 10.44±0.10(Predicted)

Additional information on 3-(4-(Ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-amine

Comprehensive Overview of 3-(4-(Ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-amine (CAS No. 2097997-40-3)

The compound 3-(4-(Ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-amine (CAS No. 2097997-40-3) is a specialized organic molecule with a unique structural framework, combining a piperidine core with an ethoxymethyl and propan-1-amine moiety. This configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular formula and weight, along with its precise stereochemistry, contribute to its potential applications in drug discovery and other high-value industries.

In recent years, the demand for piperidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 4-methylpiperidin-1-yl fragment, which is known to enhance bioavailability and metabolic stability in drug candidates. The ethoxymethyl group further modifies the compound's lipophilicity, a critical factor in optimizing pharmacokinetic profiles. These attributes align with current trends in small-molecule drug design, where precision engineering of functional groups is paramount.

The synthesis of 3-(4-(Ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-amine typically involves multi-step organic reactions, including reductive amination and etherification. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, modern synthetic routes often prioritize catalytic methods and solvent minimization to reduce environmental impact—a topic frequently searched by professionals in the field.

From an application perspective, this compound's amine functionality makes it a valuable intermediate for constructing more complex molecules. It has been explored in the development of CNS-targeting agents, owing to the piperidine scaffold's prevalence in neuromodulators. Additionally, its potential role in crop protection chemicals has garnered attention, as agrochemical companies seek novel modes of action to address pesticide resistance. These applications resonate with trending searches like "piperidine-based drugs" and "sustainable agrochemicals."

Regulatory and safety assessments of CAS No. 2097997-40-3 emphasize its handling under standard laboratory protocols. While not classified as hazardous under major chemical inventories, proper personal protective equipment (PPE) is recommended during manipulation. This aligns with broader industry queries about "safe handling of amine compounds" and "chemical storage best practices," reflecting user concerns about workplace safety.

In summary, 3-(4-(Ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-amine represents a compelling case study in modern chemical innovation. Its structural features and multifunctional design cater to cutting-edge research needs while addressing sustainability and safety considerations—key themes dominating scientific discourse today.